Cas no 112997-71-4 (Butanoic acid,4-[[4-[(acetylamino)sulfonyl]phenyl]amino]-4-oxo-, ammonium salt (1:1))

• Product Name: Butanoic acid,4-[[4-[(acetylamino)sulfonyl]phenyl]amino]-4-oxo-, ammonium salt (1:1)
• CAS No: 112997-71-4
• MF: C₁₂H₁₇N₃O₆S
• MW: 331.344881772995
• CID: 189582
• PubChem ID: 60593
• Update Time: 2025-04-19

Butanoic acid,4-[[4-[(acetylamino)sulfonyl]phenyl]amino]-4-oxo-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[4-[(acetylamino)sulfonyl]phenyl]amino]-4-oxo-, ammonium salt (1:1)
• azanium,4-[4-(acetylsulfamoyl)anilino]-4-oxobutanoate
• Succinanilic acid, 4'-(acetylsulfamoyl)-, monoammonium salt
• 4-((4-((Acetylamino)sulfonyl)phenyl)amino)-4-oxobutanoic acid monoammonium salt
• 112997-71-4
• DTXSID20150258
• Butanoic acid, 4-((4-((acetylamino)sulfonyl)phenyl)amino)-4-oxo-, monoammonium salt

• Inchi： 1S/C12H14N2O6S.H3N/c1-8(15)14-21(19,20)10-4-2-9(3-5-10)13-11(16)6-7-12(17)18;/h2-5H,6-7H2,1H3,(H,13,16)(H,14,15)(H,17,18);1H3
• InChI Key： PJTSBQRUAGJNLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC(=O)[O-])=O)(NC(C)=O)(=O)=O.[NH4+]

Computed Properties

• Exact Mass: 331.08391
• Monoisotopic Mass: 331.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142A^2

Experimental Properties

• Boiling Point: 656.2°C at 760 mmHg
• Flash Point: 350.7°C
• PSA: 168.97